Cas no 94234-27-2 (Stigmatellin A)

Stigmatellin A is a naturally occurring antibiotic and respiratory inhibitor derived from Stigmatella aurantiaca. It functions as a potent inhibitor of the cytochrome bc₁ complex (Complex III) in the mitochondrial electron transport chain, specifically targeting the quinone oxidation site (Qo site). This compound is widely utilized in biochemical research to study oxidative phosphorylation and electron transfer mechanisms. Its high binding affinity and specificity make it a valuable tool for probing respiratory chain dynamics and inhibitor interactions. Stigmatellin A is also employed in structural studies of membrane protein complexes due to its ability to stabilize intermediate states. Its stability and well-characterized mechanism of action enhance its utility in both enzymatic and biophysical applications.
Stigmatellin A structure
Stigmatellin A structure
Product Name:Stigmatellin A
CAS No:94234-27-2
MF:C30H42O7
MW:514.65029001236
CID:1064250
Update Time:2025-05-27

Stigmatellin A Chemical and Physical Properties

Names and Identifiers

    • Stigmatellin ADISCONTINUED
    • Stigmatellin A
    • 2-[(3S,4R,5S,6S,7E,9E,11E)-4,6-dimethoxy-3,5,11-trimethyltrideca-7,9,11-trienyl]-8-hydroxy-5,7-dimethoxy-3-methylchromen-4-one
    • 2-[(3S,4S,5S,6S,7E,9E,11E)-4,6-diMethoxy-3,5,11-triMethyl-7,9,11-tridecatrienyl]-8-hydroxy-5,7-diMethoxy-3-Methyl-4H-1-benzopyran-4-one
    • Stigmatellin A DISC
    • 2-[(3S,4S,5S,6S,7E,9E,11E)-4,6-Dimethoxy-3,5,11-trimethyl-7,9,11-tridecatrien-1-yl]-8-hydroxy-5,7-dimethoxy-3-methyl-4H-1-benzopyran-4-one (ACI)
    • 4H-1-Benzopyran-4-one, 2-(4,6-dimethoxy-3,5,11-trimethyl-7,9,11-tridecatrienyl)-8-hydroxy-5,7-dimethoxy-3-methyl-, [3S-(3R*,4R*,5R*,6R*,7E,9E,11E)]- (ZCI)
    • 4H-1-Benzopyran-4-one, 2-[(3S,4S,5S,6S,7E,9E,11E)-4,6-dimethoxy-3,5,11-trimethyl-7,9,11-tridecatrienyl]-8-hydroxy-5,7-dimethoxy-3-methyl- (9CI)
    • Inchi: 1S/C30H42O7/c1-10-18(2)13-11-12-14-22(33-6)21(5)29(36-9)19(3)15-16-23-20(4)27(31)26-24(34-7)17-25(35-8)28(32)30(26)37-23/h10-14,17,19,21-22,29,32H,15-16H2,1-9H3/b13-11+,14-12+,18-10+/t19-,21+,22-,29-/m0/s1
    • InChI Key: UZHDGDDPOPDJGM-CVOZLMQJSA-N
    • SMILES: O(C1C=C(OC)C(O)=C2OC(=C(C(C=12)=O)C)CC[C@H](C)[C@H](OC)[C@H](C)[C@@H](OC)/C=C/C=C/C(/C)=C/C)C

Stigmatellin A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S686780-5mg
Stigmatellin A
94234-27-2
5mg
$18782.00 2023-05-17
TRC
S686780-10mg
Stigmatellin A
94234-27-2
10mg
$ 35000.00 2023-09-06

Stigmatellin A Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran
Reference
Diastereo- and enantioselective total synthesis of stigmatellin A
Enders, Dieter; Geibel, Gunter; Osborne, Simon, Chemistry - A European Journal, 2000, 6(8), 1302-1309

Production Method 2

Reaction Conditions
Reference
Formal total synthesis of stigmatellin A
Yadav, J. S.; Revathi, G.; Reddy, B. V. Subba, Tetrahedron Letters, 2017, 58(42), 3943-3946

Stigmatellin A Raw materials

Stigmatellin A Preparation Products

Additional information on Stigmatellin A

Stigmatellin A (CAS No. 94234-27-2): A Comprehensive Overview

Stigmatellin A, a naturally occurring compound with the CAS number 94234-27-2, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique biological activities and potential therapeutic applications. This compound, isolated from the fungus Stigmatella aurantiaca, belongs to a class of polyketides and has been extensively studied for its diverse pharmacological properties, including antitumor, antifungal, and anti-inflammatory activities.

The chemical structure of Stigmatellin A is characterized by a complex polyketide backbone with multiple functional groups, including hydroxyl, carbonyl, and carboxyl moieties. These structural features contribute to its high biological activity and potential as a lead compound in drug discovery. Recent advances in synthetic chemistry have enabled the total synthesis of Stigmatellin A, facilitating further investigations into its mechanism of action and potential therapeutic applications.

In the context of cancer research, Stigmatellin A has shown promising antitumor activity against various cancer cell lines. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that Stigmatellin A may have potential as a novel anticancer agent, particularly for treating cancers that are resistant to conventional therapies.

Beyond its antitumor properties, Stigmatellin A has also been investigated for its antifungal activity. Research has shown that it exhibits potent inhibitory effects against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism underlying its antifungal activity is not yet fully understood, but it is believed to involve disruption of fungal cell membranes and inhibition of essential metabolic pathways. These findings highlight the potential of Stigmatellin A as a broad-spectrum antifungal agent.

In addition to its antitumor and antifungal properties, Stigmatellin A has also been studied for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This anti-inflammatory activity may have therapeutic implications for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Stigmatellin A have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. However, more research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy and reduce potential side effects.

The safety profile of Stigmatellin A is another important consideration for its potential clinical use. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive safety assessments are still required to ensure its safety in human subjects.

In conclusion, Stigmatellin A (CAS No. 94234-27-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its clinical application as a novel therapeutic agent.

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